N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide

• IUPAC Name: N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)imidazolidin-4-yl]-3-methylbutanamide
• InChI: InChI=1S/C15H16F3N3O3/c1-9(2)8-11(22)19-14(15(16,17)18)12(23)21(13(24)20-14)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,19,22)(H,20,24)
• InChI Key: AHAUFNQJGOQLLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1(C(=O)N(C(=O)N1)C2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C15H16F3N3O3
• Molecular Weight: 343.30 g/mol
• Solubility: 45.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide, also known as TFMIB, is a synthetic compound that has gained attention in scientific research due to its potential use as a tool for studying ion channels and their physiological functions.

Mechanism of Action

N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide binds to a specific site on the BK channel, causing a conformational change that enhances the channel's activity. This results in an increase in potassium ion flux across the cell membrane, leading to hyperpolarization of the cell and a decrease in excitability.
Biochemical and Physiological Effects:
N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide has been shown to have a variety of biochemical and physiological effects. In addition to enhancing the activity of the BK channel, N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide has been shown to increase insulin secretion in pancreatic beta cells, decrease blood pressure, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide in lab experiments is that it allows for the selective modulation of the BK channel, allowing researchers to study its physiological functions in a more controlled manner. However, one limitation of using N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide is that it may have off-target effects on other ion channels, which could complicate the interpretation of results.

Future Directions

There are several future directions for research involving N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide. One area of interest is its potential use as a therapeutic agent for conditions such as hypertension and cognitive impairment. Additionally, further research is needed to fully understand the mechanism of action of N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide and its effects on other ion channels. Finally, the development of more selective modulators of the BK channel could lead to new insights into its physiological functions.

Scientific Research Applications

N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide has been used in scientific research as a tool for studying ion channels, specifically the large-conductance calcium-activated potassium (BK) channel. N-[2,5-dioxo-1-phenyl-4-(trifluoromethyl)-4-imidazolidinyl]-3-methylbutanamide acts as a positive modulator of the BK channel, meaning it enhances the channel's activity. This allows researchers to study the physiological functions of the BK channel in a more controlled manner.